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Compound of Interest

Compound Name: 2,5-Anhydro-D-mannitol

Cat. No.: B043424

This guide provides crucial safety and logistical information for the handling and disposal of
2,5-Anhydro-D-mannitol, a crystalline solid utilized by researchers, scientists, and drug

development professionals.[1][2][3] Adherence to these procedures is vital for ensuring a safe
laboratory environment.

Core Safety Information:

2,5-Anhydro-D-mannitol is classified as a hazardous substance that can cause skin irritation,
serious eye irritation, and respiratory irritation.[4][5][6][7] It is imperative to handle this

compound with appropriate personal protective equipment and to follow the outlined safety
protocols to minimize exposure risks.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,5-Anhydro-D-mannitol to prevent
contact and inhalation.
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PPE Category Item Specification Rationale
) ) o ) To prevent skin
) Chemical-resistant Nitrile or other suitable )
Hand Protection ) irritation from direct
gloves material
contact.[4][6]
To protect eyes from
Safety glasses with dust particles and
Eye Protection side shields or ANSI Z87.1-compliant  splashes, preventing
goggles serious eye irritation.

[4][6]

To prevent respiratory

] tract irritation from
N95 or higher, ) ) )
) ) NIOSH-approved ) inhaling airborne
Respiratory Protection ) depending on dust ) ]
respirator particles.[6] Use in a
levels ) )
well-ventilated area is

also recommended.[7]

To protect skin and
Body Protection Laboratory coat Standard lab coat clothing from
contamination.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of 2,5-Anhydro-D-mannitol
and ensuring a safe working environment.

e Handling:
o Avoid breathing dust.[7]
o Wash hands thoroughly after handling.[7]
o Use only in a well-ventilated area.[7]
o Avoid contact with skin and eyes.[3]

e Storage:
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o Store in a tightly closed container.[8]

o Recommended storage temperature is between 2°C and 8°C.[8] Some suppliers
recommend storage at -20°C.[3] Always refer to the supplier's specific instructions.

o Keep away from strong oxidizing agents.[4]

Spillage and Disposal

In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE. Sweep up
the solid material, avoiding dust generation, and place it in a suitable, labeled container for
disposal.

» Disposal:
o Dispose of waste in accordance with local, state, and federal regulations.

o Do not allow the substance to enter sewers or waterways.[4]

First Aid Measures

« If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[6][7]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[6][7]

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[6][7]

« If swallowed: Rinse mouth. Drink plenty of water. Immediate medical attention is not required
unless large quantities are ingested or symptoms develop.[4]

Experimental Workflow for Handling 2,5-Anhydro-D-
mannitol

The following diagram outlines the standard procedure for safely handling 2,5-Anhydro-D-
mannitol from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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